Cas no 2248389-44-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate
• CAS No: 2248389-44-6
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• CID: 5975611
• PubChem ID: 165719098
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate
• 2248389-44-6
• EN300-6515971

• Inchi： 1S/C17H15NO5/c1-3-10-9-14(22-13(10)4-2)17(21)23-18-15(19)11-7-5-6-8-12(11)16(18)20/h5-9H,3-4H2,1-2H3
• InChI Key： WFQAXFFODSBRLS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC(CC)=C1CC

Computed Properties

• Exact Mass: 313.09502258g/mol
• Monoisotopic Mass: 313.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4,5-Diethylfuran-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248389-44-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-diethylfuran-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. The isoindole core of the molecule provides a rigid framework, while the furan moiety introduces electronic versatility and reactivity. Recent studies have highlighted its potential as a building block for functional materials and as a precursor in the synthesis of bioactive compounds.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a derivative of isoindole, a heterocyclic compound with two oxygen atoms in the ring. The isoindole system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in organic synthesis. The 4,5-diethylfuran substituent adds further complexity to the molecule by introducing ethyl groups at specific positions on the furan ring. This substitution pattern enhances the molecule's solubility and reactivity, making it suitable for use in diverse chemical processes.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to synthesize 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives efficiently. These methods not only improve yield but also allow for greater control over the stereochemistry of the final product. For instance, studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have demonstrated the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing this compound.

The applications of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives are vast and growing. In materials science, these compounds are being explored as precursors for advanced polymers and organic semiconductors. Their ability to form stable π-conjugated systems makes them ideal candidates for use in organic electronics. Additionally, their potential as bioactive agents has led to their investigation in drug discovery programs targeting various diseases.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The furan moiety can be functionalized to enhance drug solubility and bioavailability. Recent studies have shown that incorporating such moieties into drug molecules can significantly improve their pharmacokinetic profiles. Furthermore, the isoindole core provides a platform for attaching targeting ligands, enabling selective delivery to specific tissues or cells.

In terms of environmental applications, this compound has shown potential as a component in biodegradable polymers. Its ability to undergo controlled degradation under specific conditions makes it a sustainable alternative to traditional plastics. Researchers are actively exploring methods to scale up its production while maintaining its unique properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-Isoindol derivatives involves multiple steps requiring precise control over reaction conditions. Key steps include the formation of the isoindole ring through cyclization reactions and subsequent functionalization of the furan moiety. Recent breakthroughs in catalytic asymmetric synthesis have allowed for enantioselective construction of these compounds, opening new avenues for their use in chiral recognition and asymmetric catalysis.

In conclusion, 1,3-Dioxo-2,3-Dihydro-1H-Isoindol derivatives, particularly CAS No. 2248389-44-6 (1,3-dioxo-2,3-dihydro-H-isoinodl - yl 4 ,5-diethylfuran - 2-carboxylate) represent a significant advancement in modern organic chemistry. Their unique structural features and versatile reactivity make them invaluable tools for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and synthetic strategies for these compounds , their impact on science and technology is expected to grow exponentially.